Anti-acid-fast bacteria agents
,
Japan,
,
,
Cas no 82419-26-9 (2,3-Difluoro-6-nitrophenol)
2,3-Difluoro-6-nitrophenol structure
Product name:2,3-Difluoro-6-nitrophenol
2,3-Difluoro-6-nitrophenol Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Difluoro-6-nitrophenol
- 2,3-BUTANEDIONE-13C2
- 2,3-difluor-6-nitrophenol
- 2,3-difluoro-6-nitro-phenol
- 2,3-difluoro-6-nitrophenole
- 2-hydroxy-3,4-difluoro nitrobenzene
- 2-nitro-5,6-difluorophenol
- 6-Nitro-2,3-difluorophenol
- phenol,2,3-difluoro-6-nitro
- phenol, 2,3-difluoro-6-nitro-
- 2-hydroxy-3,4-difluoronitrobenzene
- PubChem2873
- 2,3 difluoro 6-nitrophenol
- KSC495K9H
- 2,3-difluoro-6- nitrophenol
- 2,3 difluoro 6-nitro phenol
- 2-hydroxy-3,4 difluoronitrobenzene
- SBB063663
- 2-hydroxy-3,4-difluoro nit
- 2,3-Difluoro-6-nitrophenol (ACI)
- SY022618
- DS-14700
- A15967
- D2705
- 82419-26-9
- FT-0609607
- O10573
- AKOS005254310
- AC-13837
- DTXSID30369995
- 2,3-Difluoro-6-nitrophenol, 98%
- SCHEMBL521166
- BP-20251
- MFCD00042255
- CS-W001649
- DB-008121
- DTXCID10321031
-
- MDL： MFCD00042255
- Inchi： 1S/C6H3F2NO3/c7-3-1-2-4(9(11)12)6(10)5(3)8/h1-2,10H
- InChI Key： KEGOHDCHURMFKX-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(O)=C(F)C(F)=CC=1)=O
- BRN： 4410368
Computed Properties
- Exact Mass: 175.00800
- Monoisotopic Mass: 175.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.5200 (estimate)
- Melting Point: 61.0 to 65.0 deg-C
- Boiling Point: 215.9 °C at 760 mmHg
- Flash Point: 84.4 °C
- PSA: 66.05000
- LogP: 2.10180
- Solubility: Not determined
2,3-Difluoro-6-nitrophenol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36; S36/37/39
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,Room Temperature
- HazardClass：IRRITANT, IRRITANT-HARMFUL
- Risk Phrases：R20/21/22; R36/37/38
2,3-Difluoro-6-nitrophenol Customs Data
- HS CODE：2908999090
- Customs Data：
China Customs Code:
2908999090Overview:
2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,3-Difluoro-6-nitrophenol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D447080-1g |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | 1g |
$75.00 | 2023-05-18 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D2705-5G |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | >98.0%(GC)(T) | 5g |
¥145.00 | 2024-04-15 | |
| Alichem | A014002205-1g |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | 97% | 1g |
$1579.40 | 2023-09-01 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011117-25g |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | 98% | 25g |
￥346 | 2024-05-21 | |
| Oakwood | 005776-1g |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | 98% | 1g |
$10.00 | 2024-07-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-230820-5g |
2,3-Difluoro-6-nitrophenol, |
82419-26-9 | 5g |
￥903.00 | 2023-09-05 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011117-5g |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | 98% | 5g |
￥48 | 2024-05-21 | |
| Apollo Scientific | PC0285-25g |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | 97% | 25g |
£22.00 | 2025-02-19 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R011117-1g |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | 98% | 1g |
￥25 | 2024-05-21 | |
| Apollo Scientific | PC0285-10g |
2,3-Difluoro-6-nitrophenol |
82419-26-9 | 97% | 10g |
£12.00 | 2023-02-17 |
2,3-Difluoro-6-nitrophenol Production Method
Synthetic Circuit 1
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
2.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
2.2 Reagents: Water ; 0 - 5 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
2.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
2.2 Reagents: Water ; 0 - 5 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
Reference
Synthesis of fluorinated halonitrobenzenes and halonitrophenols using tetrafluoroethylene and buta-1,3-dienes as starting building blocks
,
Russian Chemical Bulletin,
2021,
70(11),
2156-2163
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water
Reference
Synthesis of fluoroquinolone antimicrobial agent ofloxacin
,
Zhongguo Yiyao Gongye Zazhi,
1991,
22(9),
385-7
Synthetic Circuit 4
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water
Reference
2,3-Difluoro-6-nitrophenol
,
Germany,
,
,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Dimethyl sulfoxide , Toluene
1.2 Reagents: Potassium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid
1.2 Reagents: Potassium hydroxide Solvents: Water
1.3 Reagents: Hydrochloric acid
Reference
Method of producing 2,3-difluoro-6-nitrophenol
,
Czechoslovakia,
,
,
Synthetic Circuit 7
Synthetic Circuit 8
Reaction Conditions
1.1 10 h, 495 - 505 °C
2.1 Reagents: Chlorine Catalysts: Iron chloride (FeCl3) Solvents: Chloroform ; 10 h, 25 - 35 °C; 2 h, 30 - 35 °C
3.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 2 h, 25 - 45 °C; 5 h, 85 - 95 °C
4.1 Reagents: Sulfuric acid , Fuming nitric acid ; 1 h, 10 - 15 °C; 2 h, 15 - 20 °C
5.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
6.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
6.2 Reagents: Water ; 0 - 5 °C
6.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
2.1 Reagents: Chlorine Catalysts: Iron chloride (FeCl3) Solvents: Chloroform ; 10 h, 25 - 35 °C; 2 h, 30 - 35 °C
3.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 2 h, 25 - 45 °C; 5 h, 85 - 95 °C
4.1 Reagents: Sulfuric acid , Fuming nitric acid ; 1 h, 10 - 15 °C; 2 h, 15 - 20 °C
5.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
6.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
6.2 Reagents: Water ; 0 - 5 °C
6.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
Reference
Synthesis of fluorinated halonitrobenzenes and halonitrophenols using tetrafluoroethylene and buta-1,3-dienes as starting building blocks
,
Russian Chemical Bulletin,
2021,
70(11),
2156-2163
Synthetic Circuit 9
Reaction Conditions
1.1 Reagents: Sulfuric acid , Fuming nitric acid ; 1 h, 10 - 15 °C; 2 h, 15 - 20 °C
2.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
3.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
3.2 Reagents: Water ; 0 - 5 °C
3.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
2.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
3.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
3.2 Reagents: Water ; 0 - 5 °C
3.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
Reference
Synthesis of fluorinated halonitrobenzenes and halonitrophenols using tetrafluoroethylene and buta-1,3-dienes as starting building blocks
,
Russian Chemical Bulletin,
2021,
70(11),
2156-2163
Synthetic Circuit 10
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Iron chloride (FeCl3) Solvents: Chloroform ; 10 h, 25 - 35 °C; 2 h, 30 - 35 °C
2.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 2 h, 25 - 45 °C; 5 h, 85 - 95 °C
3.1 Reagents: Sulfuric acid , Fuming nitric acid ; 1 h, 10 - 15 °C; 2 h, 15 - 20 °C
4.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
5.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
5.2 Reagents: Water ; 0 - 5 °C
5.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
2.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 2 h, 25 - 45 °C; 5 h, 85 - 95 °C
3.1 Reagents: Sulfuric acid , Fuming nitric acid ; 1 h, 10 - 15 °C; 2 h, 15 - 20 °C
4.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
5.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
5.2 Reagents: Water ; 0 - 5 °C
5.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
Reference
Synthesis of fluorinated halonitrobenzenes and halonitrophenols using tetrafluoroethylene and buta-1,3-dienes as starting building blocks
,
Russian Chemical Bulletin,
2021,
70(11),
2156-2163
Synthetic Circuit 11
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
1.2 Reagents: Water ; 0 - 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
1.2 Reagents: Water ; 0 - 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
Reference
Synthesis of fluorinated halonitrobenzenes and halonitrophenols using tetrafluoroethylene and buta-1,3-dienes as starting building blocks
,
Russian Chemical Bulletin,
2021,
70(11),
2156-2163
Synthetic Circuit 12
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 2 h, 25 - 45 °C; 5 h, 85 - 95 °C
2.1 Reagents: Sulfuric acid , Fuming nitric acid ; 1 h, 10 - 15 °C; 2 h, 15 - 20 °C
3.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
4.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
4.2 Reagents: Water ; 0 - 5 °C
4.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
2.1 Reagents: Sulfuric acid , Fuming nitric acid ; 1 h, 10 - 15 °C; 2 h, 15 - 20 °C
3.1 Reagents: Potassium fluoride , 1-Chloro-2,3-difluoro-5-nitrobenzene , 2-Chloro-3,4-difluoro-1-nitrobenzene Catalysts: Tetramethylammonium chloride Solvents: DMSO-d6 ; 7 h, 130 - 135 °C
4.1 Reagents: Potassium hydroxide Solvents: DMSO-d6 , Water ; 2 h, 18 - 20 °C; 6 h, 18 - 22 °C
4.2 Reagents: Water ; 0 - 5 °C
4.3 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1, 0 - 5 °C
Reference
Synthesis of fluorinated halonitrobenzenes and halonitrophenols using tetrafluoroethylene and buta-1,3-dienes as starting building blocks
,
Russian Chemical Bulletin,
2021,
70(11),
2156-2163
2,3-Difluoro-6-nitrophenol Raw materials
- 2-Chloro-3,4-difluoronitrobenzene
- Cyclohexane, 3,4-dichloro-1,1,2,2-tetrafluoro-
- 2,3-Difluorochlorobenzene
- 2,3,4-Trifluoronitrobenzene
- Cyclohexene, 3,3,4,4-tetrafluoro-
- 1-Chloro-2,3-difluoro-4-nitrobenzene
- 2,4-Dichloro-3-fluoronitrobenzene
2,3-Difluoro-6-nitrophenol Preparation Products
2,3-Difluoro-6-nitrophenol Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:82419-26-9)2,3-DIFLUORO-6-NITROPHENOL
Order Number:sfd2660
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
2,3-Difluoro-6-nitrophenol Related Literature
-
Majid M. Heravi,Vahideh Zadsirjan RSC Adv. 2020 10 44247
-
2. A new 19F NMR indicator for intracellular sodiumGerry A. Smith,Heide L. Kirschenlohr,James C. Metcalfe,Sonia D. Clarke J. Chem. Soc. Perkin Trans. 2 1993 1205
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